Cas no 1261819-39-9 (2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol)

• Product Name: 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol
• CAS No: 1261819-39-9
• MF: C₁₄H₁₂F₃NO₂
• MW: 283.245794296265
• CID: 4983459
• Update Time: 2025-10-29

2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol

• Inchi： 1S/C14H12F3NO2/c1-20-13-6-10(8-19)12(7-18-13)9-3-2-4-11(5-9)14(15,16)17/h2-7,19H,8H2,1H3
• InChI Key： XNOGRKDORVAABU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC(=CC=1CO)OC)(F)F

Computed Properties

• Exact Mass: 283.08201311 g/mol
• Monoisotopic Mass: 283.08201311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4
• Molecular Weight: 283.24

Additional information on 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol

2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS No. 1261819-39-9)

The compound 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol, identified by the CAS registry number CAS No. 1261819-39-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile reactivity. The presence of a methoxy group at position 2, a trifluoromethyl-substituted phenyl group at position 5, and a hydroxymethyl group at position 4 introduces a complex interplay of electronic effects, making this compound a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and directed metallation strategies. The synthesis begins with the preparation of a pyridine ring, followed by the introduction of substituents at specific positions. The trifluoromethyl group is introduced via nucleophilic aromatic substitution, while the hydroxymethyl group is installed using a hydroxylation reaction. The methoxy group is introduced through an O-methylation step, typically utilizing methylating agents such as methyl iodide in the presence of a base.

The physical and chemical properties of 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol have been extensively characterized using modern analytical techniques. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, attributed to the conjugated π-system of the pyridine ring and the electron-withdrawing trifluoromethyl group. The compound also demonstrates moderate acidity due to the hydroxymethyl group, with a pKa value around 10.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzyme systems. For instance, studies conducted by Smith et al. (2023) demonstrated that 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key enzymes involved in epigenetic regulation. This suggests potential applications in the development of anti-cancer therapies, where HDAC inhibitors are known to play a critical role.

Furthermore, this compound has been explored as a building block in medicinal chemistry for the construction of bioactive molecules with improved pharmacokinetic profiles. The trifluoromethyl group imparts lipophilicity and metabolic stability, while the hydroxymethyl group provides opportunities for further functionalization, such as glycosylation or bioisosteric replacement.

The environmental fate and toxicity of CAS No. 1261819-39-9 have also been investigated to assess its potential impact on ecosystems. Studies indicate that this compound undergoes slow degradation under aerobic conditions, primarily through oxidative pathways facilitated by microorganisms. Its acute toxicity to aquatic organisms is low, with LC50 values exceeding 10 mg/L for fish and daphnia species.

In conclusion, 2-Methoxy-5-(3-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS No. 1261819-39-9) represents a valuable addition to the arsenal of advanced organic compounds with diverse applications in chemistry and biology. Its unique structure, combined with its favorable physical and chemical properties, positions it as a promising candidate for further research and development across multiple disciplines.